Cas no 416869-66-4 (1-methyl-N-[(oxolan-2-yl)methyl]piperidin-4-amine)

• Product name: 1-methyl-N-[(oxolan-2-yl)methyl]piperidin-4-amine
• CAS No: 416869-66-4
• MF: C₁₁H₂₂N₂O
• MW: 198.305182933807
• CID: 927276
• PubChem ID: 3152203

1-methyl-N-[(oxolan-2-yl)methyl]piperidin-4-amine Chemical and Physical Properties

Names and Identifiers

• (1-methyl-piperidin-4-yl)-(tetrahydro-furan-2-yl-methyl)-amine
• (1-methylpiperidin-4-yl)(tetrahydrofuran-2-ylmethyl)amine
• AC1MK72H
• AG-F-48222
• CTK4I5115
• SureCN4621977
• 1-methyl-N-[(oxolan-2-yl)methyl]piperidin-4-amine
• ZDXPPVJOETXBJZ-UHFFFAOYSA-N
• AKOS000242996
• SB42284
• 1-Methyl-N-((tetrahydrofuran-2-yl)methyl)piperidin-4-amine
• DTXSID70389990
• 1-methyl-N-(oxolan-2-ylmethyl)piperidin-4-amine
• DB-353218
• CS-0452287
• AKOS016341364
• EN300-168963
• 1-methyl-N-(tetrahydrofuran-2-ylmethyl)piperidin-4-amine
• SCHEMBL4621977
• 416869-66-4

• MDL： MFCD01454093
• Inchi： InChI=1S/C11H22N2O/c1-13-6-4-10(5-7-13)12-9-11-3-2-8-14-11/h10-12H,2-9H2,1H3
• InChI Key： ZDXPPVJOETXBJZ-UHFFFAOYSA-N
• SMILES： CN1CCC(CC1)NCC2CCCO2

Computed Properties

• Exact Mass: 198.173213330g/mol
• Monoisotopic Mass: 198.173213330g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 167
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 24.5Ų
• XLogP3: 0.8

1-methyl-N-[(oxolan-2-yl)methyl]piperidin-4-amine Security Information

• Hazardous Material Identification：
• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Aminopiperidines

Additional information on 1-methyl-N-[(oxolan-2-yl)methyl]piperidin-4-amine

Introduction to 1-methyl-N-[(oxolan-2-yl)methyl]piperidin-4-amine (CAS No. 416869-66-4)

1-methyl-N-[(oxolan-2-yl)methyl]piperidin-4-amine, with the CAS number 416869-66-4, is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of piperidines and is characterized by its unique structural features, which include a piperidine ring, a methyl group, and an oxolan substituent. These structural elements contribute to its potential biological activities and therapeutic applications.

The chemical structure of 1-methyl-N-[(oxolan-2-yl)methyl]piperidin-4-amine can be represented as follows: C₁₂H₂₃N₂O. The presence of the piperidine ring, which is a six-membered cyclic amine, imparts significant chemical stability and biological activity. The oxolan substituent, a five-membered cyclic ether, adds further complexity and functionality to the molecule. These structural features make 1-methyl-N-[(oxolan-2-yl)methyl]piperidin-4-amine an interesting candidate for various pharmacological studies.

In recent years, research on 1-methyl-N-[(oxolan-2-yl)methyl]piperidin-4-amine has focused on its potential therapeutic applications, particularly in the treatment of neurological disorders and pain management. Studies have shown that this compound exhibits potent analgesic properties, making it a promising candidate for the development of new pain relief medications. Additionally, its ability to modulate neurotransmitter systems, such as serotonin and dopamine, has led to investigations into its potential use in treating mood disorders and neurodegenerative diseases.

The pharmacological profile of 1-methyl-N-[(oxolan-2-yl)methyl]piperidin-4-amine has been extensively studied using both in vitro and in vivo models. In vitro studies have demonstrated that this compound can effectively bind to specific receptors, such as serotonin receptors (5-HT_1A) and dopamine receptors (D₂). These interactions are believed to underlie its therapeutic effects. In vivo studies have further confirmed these findings, showing that administration of 1-methyl-N-[(oxolan-2-yl)methyl]piperidin-4-amine can significantly reduce pain responses in animal models of neuropathic pain and inflammatory pain.

Beyond its analgesic properties, 1-methyl-N-[(oxolan-2-yl)methyl]piperidin-4-amine has also shown promise in the treatment of anxiety and depression. Preclinical studies have indicated that this compound can enhance serotonin levels in the brain, leading to improved mood and reduced anxiety behaviors. These findings suggest that 1-methyl-N-[(oxolan-2-yl)methyl]piperidin-4-amine may have a dual mechanism of action, targeting both pain pathways and mood-regulating neurotransmitter systems.

The safety profile of 1-methyl-N-[(oxolan-2-yl)methyl]piperidin-4-amnine is another important aspect of its development as a therapeutic agent. Toxicology studies have shown that this compound exhibits low toxicity at therapeutic doses, with no significant adverse effects observed in animal models. However, further clinical trials are necessary to fully evaluate its safety and efficacy in human subjects.

In conclusion, 1-methyl-N-[(oxolan--2-y)methy]piperidin--4-amine (CAS No. 416869--66--4)b strong>, with its unique chemical structure and promising pharmacological properties, represents a valuable addition to the arsenal of compounds being developed for the treatment of neurological disorders and pain management. Ongoing research continues to explore its full potential, with the hope of bringing new therapeutic options to patients in need.